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Compound of Interest

Compound Name: Esomeprazole magnesium salt

CAS No.: 217087-10-0

Cat. No.: B1257141

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the analytical techniques used to

characterize the crystal structure of esomeprazole magnesium. Detailed protocols for key

experiments are included to aid in the replication and validation of these analytical methods.

Introduction to Esomeprazole Magnesium and its
Polymorphism
Esomeprazole, the (S)-enantiomer of omeprazole, is a proton pump inhibitor widely used to

treat acid-related gastrointestinal disorders.[1][2] It functions by irreversibly binding to the

H+/K+ ATPase in gastric parietal cells, thereby inhibiting acid secretion.[2][3] The stability of

esomeprazole is pH-dependent; it degrades rapidly in acidic conditions but is more stable in

alkaline environments.[4] To enhance its stability, esomeprazole is often prepared as a

magnesium salt.[5]

Esomeprazole magnesium can exist in various crystalline forms, known as polymorphs, as well

as hydrated and solvated states. These different solid-state forms can exhibit distinct
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physicochemical properties, including solubility, stability, and bioavailability, making their

characterization crucial for drug development and quality control. Known forms include

tetrahydrate, trihydrate, dihydrate (Forms A and B), monohydrate, and hemihydrate forms.[5][6]

A novel esomeprazole magnesium water/butanol solvate has also been reported.[1][5]

Analytical Techniques for Crystal Structure
Characterization
A combination of analytical techniques is employed to fully characterize the crystal structure of

esomeprazole magnesium.

Single-Crystal X-ray Diffraction (SC-XRD): Provides the definitive three-dimensional

molecular structure, including bond lengths, bond angles, and crystallographic parameters.

[5][7]

Powder X-ray Diffraction (PXRD): Used to identify the crystalline form (polymorph) and to

assess the crystallinity of a sample.[1][8] It is a primary tool for distinguishing between

different polymorphic and hydrated forms.[9]

Thermal Analysis (DSC and TGA): Differential Scanning Calorimetry (DSC) measures the

heat flow associated with thermal transitions like melting and decomposition, while

Thermogravimetric Analysis (TGA) measures changes in mass upon heating, often indicating

desolvation or decomposition.[1][5]

Spectroscopy (FTIR, NMR): Fourier Transform Infrared Spectroscopy (FTIR) provides

information about the functional groups and molecular bonding within the crystal.[5] Nuclear

Magnetic Resonance (NMR) spectroscopy helps to confirm the molecular structure and can

be used to quantify the solvent content in solvates.[1][5]

Quantitative Data Summary
The following tables summarize the crystallographic and thermal analysis data for a reported

esomeprazole magnesium water/butanol solvate.

Table 1: Summary of Crystal Data for Esomeprazole Magnesium Water/Butanol Solvate[1][5]
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Parameter Value

Chemical Formula C₁₂₆H₁₉₈Mg₃N₁₈O₃₆S₆

Formula Weight ( g/mol ) 2806.30

Crystal System Hexagonal

Space Group P6₃

a (Å) 19.5

b (Å) 19.5

c (Å) 22.1

α (°) 90

β (°) 90

γ (°) 120

Volume (Å³) 7275

Z 2

Table 2: Thermal Analysis Data for Esomeprazole Magnesium Water/Butanol Solvate[1]

Analysis Observation Temperature (°C)

TGA
First mass loss (desolvation) of

7.6%

Onset not specified, complete

before 200

TGA
Second mass loss

(decomposition)
Begins at 200

DSC Endotherm 175

DSC Exotherm (decomposition) 200

Experimental Protocols
Single-Crystal X-ray Diffraction (SC-XRD)
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Objective: To determine the precise three-dimensional atomic and molecular structure of a

single crystal of esomeprazole magnesium.

Methodology:

Crystal Selection: A suitable single crystal of esomeprazole magnesium is selected under a

microscope and mounted on a goniometer head.

Data Collection: The crystal is placed in an X-ray diffractometer. A beam of monochromatic

X-rays is directed at the crystal.

Diffraction Pattern: The crystal is rotated, and the diffraction pattern of the X-rays is collected

on a detector.

Structure Solution and Refinement: The collected diffraction data is processed to determine

the unit cell dimensions and space group. The atomic positions are determined (structure

solution) and then refined to obtain the final crystal structure.

Powder X-ray Diffraction (PXRD)
Objective: To identify the crystalline form and assess the purity of a powdered sample of

esomeprazole magnesium.

Methodology:

Sample Preparation: A small amount of the powdered sample is gently packed into a sample

holder to ensure a flat and uniform surface.[10]

Instrument Setup:

Radiation Source: Cu Kα radiation (wavelength ≈ 1.54 Å).[10]

Scan Range: Typically from 2.0° to 40.0° in 2θ.[10]

Scan Speed: A standard scan speed, for example, 1.0°/min, is used.[10]

Data Collection: The sample is irradiated with X-rays, and the intensity of the diffracted X-

rays is measured as a function of the diffraction angle (2θ).
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Data Analysis: The resulting diffractogram, a plot of intensity versus 2θ, is compared with

reference patterns of known polymorphs to identify the crystalline form present in the

sample.

Differential Scanning Calorimetry (DSC)
Objective: To investigate the thermal transitions of esomeprazole magnesium.

Methodology:

Sample Preparation: A small amount of the sample (typically 1-5 mg) is accurately weighed

into an aluminum pan, which is then hermetically sealed.

Instrument Setup:

Temperature Program: The sample is heated at a constant rate, for example, 5 °C/min,

over a specified temperature range (e.g., 25 to 350 °C).[1]

Atmosphere: An inert atmosphere, such as nitrogen, is maintained.

Data Collection: The difference in heat flow between the sample and a reference pan is

measured as a function of temperature.

Data Analysis: The resulting thermogram shows endothermic and exothermic peaks

corresponding to events such as melting, crystallization, and decomposition.

Thermogravimetric Analysis (TGA)
Objective: To determine the thermal stability and solvent/water content of esomeprazole

magnesium.

Methodology:

Sample Preparation: A small amount of the sample is placed in a tared TGA pan.

Instrument Setup:
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Temperature Program: The sample is heated at a constant rate over a specified

temperature range.

Atmosphere: An inert atmosphere is maintained.

Data Collection: The mass of the sample is continuously monitored as a function of

temperature.

Data Analysis: The resulting TGA curve plots mass loss versus temperature, allowing for the

quantification of solvent or water loss and the determination of decomposition temperatures.
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Caption: Experimental workflow for the analysis of esomeprazole magnesium crystal structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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